Cas no 1704520-23-9 (2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one)

2-(2,4-Difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one is a fluorinated thiazepane derivative with potential applications in medicinal chemistry and drug discovery. Its unique structure combines a difluorophenyl moiety and a fluorophenyl-substituted 1,4-thiazepane ring, offering enhanced metabolic stability and lipophilicity compared to non-fluorinated analogs. The compound's ketone functionality provides a versatile handle for further chemical modifications. The strategic placement of fluorine atoms may improve bioavailability and binding affinity to biological targets, particularly in CNS-related receptors or enzymes. This scaffold demonstrates promising physicochemical properties for lead optimization in pharmaceutical research, with potential utility in developing novel therapeutic agents targeting neurological or psychiatric disorders. The thiazepane core contributes conformational flexibility, potentially enabling optimal interactions with target proteins.

2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one structure

1704520-23-9 structure

Product Name:2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one

CAS No:1704520-23-9

MF:C₁₉H₁₈F₃NOS

MW:365.412534236908

CID:5366810

Update Time:2025-07-02

2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethanone
- 2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one
- Inchi： 1S/C19H18F3NOS/c20-13-5-6-14(17(22)11-13)18(24)12-23-8-7-19(25-10-9-23)15-3-1-2-4-16(15)21/h1-6,11,19H,7-10,12H2
- InChI Key： YTGSKEQCRUVCDC-UHFFFAOYSA-N
- SMILES： C(N1CCC(C2=CC=CC=C2F)SCC1)C(=O)C1=CC=C(F)C=C1F

2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6481-1496-2μmol	2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one	1704520-23-9	2μmol	$57.0	2023-09-08
Life Chemicals	F6481-1496-5μmol	2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one	1704520-23-9	5μmol	$63.0	2023-09-08
Life Chemicals	F6481-1496-10μmol	2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one	1704520-23-9	10μmol	$69.0	2023-09-08
Life Chemicals	F6481-1496-20μmol	2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one	1704520-23-9	20μmol	$79.0	2023-09-08
Life Chemicals	F6481-1496-1mg	2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one	1704520-23-9	1mg	$54.0	2023-09-08
Life Chemicals	F6481-1496-2mg	2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one	1704520-23-9	2mg	$59.0	2023-09-08
Life Chemicals	F6481-1496-3mg	2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one	1704520-23-9	3mg	$63.0	2023-09-08
Life Chemicals	F6481-1496-4mg	2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one	1704520-23-9	4mg	$66.0	2023-09-08
Life Chemicals	F6481-1496-5mg	2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one	1704520-23-9	5mg	$69.0	2023-09-08
Life Chemicals	F6481-1496-10mg	2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one	1704520-23-9	10mg	$79.0	2023-09-08

2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one Related Literature

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Additional information on 2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one

Comprehensive Overview of 2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one (CAS No. 1704520-23-9)

The compound 2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one (CAS No. 1704520-23-9) is a fluorinated organic molecule featuring a unique 1,4-thiazepane core structure. This scaffold is increasingly recognized in medicinal chemistry for its potential to modulate biological targets, particularly in the context of central nervous system (CNS) disorders and GPCR (G-protein-coupled receptor) interactions. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it a subject of interest in drug discovery pipelines.

Recent advancements in fluorine chemistry have spotlighted compounds like 1704520-23-9, as researchers explore their applications in neurodegenerative disease therapeutics. The 2,4-difluorophenyl and 2-fluorophenyl moieties contribute to its lipophilicity, a critical factor for blood-brain barrier (BBB) penetration—a hot topic in Alzheimer’s and Parkinson’s disease research. Computational studies suggest this compound may exhibit affinity for serotonin or dopamine receptors, aligning with current trends in precision psychiatry.

From a synthetic perspective, the 1,4-thiazepane ring system poses intriguing challenges for stereoselective synthesis, a recurring theme in organic chemistry forums and patent literature. The compound’s CAS registry number (1704520-23-9) serves as a key identifier in chemical databases like SciFinder and Reaxys, where researchers frequently query structure-activity relationships (SAR) of fluorinated heterocycles. Its molecular weight (349.4 g/mol) and LogP values (predicted >3) further underscore its relevance in lead optimization studies.

Environmental and green chemistry considerations are also pertinent. The compound’s fluorine content raises questions about persistence in ecosystems, a growing concern among regulatory agencies. However, its potential low ecotoxicity profile—compared to heavier halogens—makes it a candidate for sustainable pharmaceutical design, a trending topic in ACS (American Chemical Society) publications.

In analytical chemistry, 1704520-23-9 requires specialized detection methods such as LC-MS (liquid chromatography-mass spectrometry) due to its complex fragmentation pattern. This aligns with industry demands for high-throughput screening technologies, frequently searched in pharma R&D circles. The compound’s UV-Vis absorption characteristics (λ_max ~270 nm) further facilitate its quantification in bioavailability studies.

The intellectual property landscape reveals patent filings emphasizing the thiazepane derivatives for cognitive enhancers, reflecting market interest in nootropic compounds. While not yet clinically approved, its structural analogs appear in preclinical trials for mood disorders, coinciding with rising Google searches for "next-gen antidepressants" and "non-addictive anxiolytics".

In conclusion, 2-(2,4-difluorophenyl)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethan-1-one represents a compelling case study at the intersection of medicinal chemistry, environmental science, and drug development. Its multifaceted applications—from neuroscience research to green chemistry initiatives—ensure its continued relevance in both academic and industrial settings.